Cas no 1807307-40-9 (Ethyl 2-cyano-3-fluoro-6-ethylbenzoate)

• Product Name: Ethyl 2-cyano-3-fluoro-6-ethylbenzoate
• CAS No: 1807307-40-9
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 4955923
• Update Time: 2025-08-05

Ethyl 2-cyano-3-fluoro-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-fluoro-6-ethylbenzoate

• Inchi： 1S/C12H12FNO2/c1-3-8-5-6-10(13)9(7-14)11(8)12(15)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： IPEDVHSTJVHNCD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)OCC)C=1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-3-fluoro-6-ethylbenzoate

Ethyl 2-cyano-3-fluoro-6-ethylbenzoate (CAS No. 1807307-40-9): A Comprehensive Overview

Ethyl 2-cyano-3-fluoro-6-ethylbenzoate (CAS No. 1807307-40-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of novel therapeutic agents and advanced chemical synthesis methodologies.

The molecular structure of Ethyl 2-cyano-3-fluoro-6-ethylbenzoate consists of a benzoate core substituted with a cyano group at the 2-position, a fluoro atom at the 3-position, and an ethyl group at the 6-position. This specific arrangement of functional groups imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry. The presence of the cyano group enhances its utility as a precursor in the synthesis of more complex molecules, while the fluoro and ethyl substituents contribute to its stability and solubility characteristics.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing fluoro-substituted aromatic rings. The fluoro atom, known for its ability to modulate metabolic pathways and enhance binding affinity, has been widely incorporated into drug candidates targeting various diseases. Ethyl 2-cyano-3-fluoro-6-ethylbenzoate exemplifies this trend, as its structural features suggest potential applications in the design of bioactive molecules.

One of the most compelling aspects of Ethyl 2-cyano-3-fluoro-6-ethylbenzoate is its role as a building block in medicinal chemistry. Researchers have leveraged its unique reactivity to develop novel scaffolds for drug discovery. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit inhibitory activity against enzymes implicated in inflammatory and infectious diseases. The cyano group serves as a versatile handle for further functionalization, enabling chemists to introduce additional pharmacophores or modify existing ones with precision.

The synthesis of Ethyl 2-cyano-3-fluoro-6-ethylbenzoate presents an intriguing challenge due to the complexity of its molecular framework. Advanced synthetic strategies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels. These methodologies not only highlight the compound's synthetic utility but also showcase the latest advancements in organic chemistry.

Recent research has also highlighted the importance of computational modeling in understanding the behavior of such complex molecules. Molecular dynamics simulations and quantum mechanical calculations have been used to predict the interactions between Ethyl 2-cyano-3-fluoro-6-ethylbenzoate and biological targets, providing insights into its potential pharmacological effects. These computational approaches complement experimental studies, offering a more holistic view of the compound's mechanism of action.

The pharmaceutical industry has taken note of these developments, with several companies investing in research programs focused on derivatives of Ethyl 2-cyano-3-fluoro-6-ethylbenzoate. Preclinical studies are underway to evaluate their efficacy and safety profiles in animal models. The results from these trials could pave the way for new therapeutic interventions targeting a range of medical conditions.

Beyond pharmaceutical applications, Ethyl 2-cyano-3-fluoro-6-ethylbenzoate finds utility in other areas such as agrochemicals and material science. Its structural motifs are reminiscent of compounds known for their herbicidal and fungicidal properties, suggesting potential uses in crop protection formulations. Additionally, its unique electronic properties make it an attractive candidate for developing advanced materials with tailored optical and electronic characteristics.

The environmental impact of synthesizing and utilizing such compounds is also a critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional methods, aligning with global initiatives to promote sustainable chemistry.

In conclusion, Ethyl 2-cyano-3-fluoro-6-ethylbenzoate (CAS No. 1807307-40-9) represents a fascinating compound with diverse applications across multiple domains. Its structural features make it a valuable tool in pharmaceutical research, while its synthetic versatility opens up new possibilities for innovation. As our understanding of its properties continues to evolve, so too will its role in advancing scientific discovery and technological progress.